2-Bromo-5-iodopyrazine
Overview
Description
2-Bromo-5-iodopyrazine is a heterocyclic organic compound with the molecular formula C4H2BrIN2 . It has a molecular weight of 284.88 g/mol . The IUPAC name for this compound is 2-bromo-5-iodopyrazine .
Molecular Structure Analysis
The InChI code for 2-Bromo-5-iodopyrazine is 1S/C4H2BrIN2/c5-3-1-8-4(6)2-7-3/h1-2H . The Canonical SMILES for this compound is C1=C(N=CC(=N1)I)Br .Physical And Chemical Properties Analysis
The computed properties of 2-Bromo-5-iodopyrazine include a molecular weight of 284.88 g/mol, XLogP3-AA of 1.5, Hydrogen Bond Donor Count of 0, Hydrogen Bond Acceptor Count of 2, Rotatable Bond Count of 0, Exact Mass of 283.84461 g/mol, Monoisotopic Mass of 283.84461 g/mol, Topological Polar Surface Area of 25.8 Ų, Heavy Atom Count of 8, Formal Charge of 0, Complexity of 80.4, Isotope Atom Count of 0, Defined Atom Stereocenter Count of 0, Undefined Atom Stereocenter Count of 0, Defined Bond Stereocenter Count of 0, Undefined Bond Stereocenter Count of 0, and Covalently-Bonded Unit Count of 1 .Scientific Research Applications
Life Sciences Research
2-Bromo-5-iodopyrazine: is utilized in life sciences research for various purposes, including the study of biochemical pathways and molecular interactions. Its high reactivity due to the presence of both bromine and iodine atoms makes it a valuable compound for synthesizing complex biological molecules. It can be used to modify peptides and nucleotides, which are essential components of living organisms .
Material Science
In material science, 2-Bromo-5-iodopyrazine serves as a precursor for the synthesis of advanced materials. Its unique structure allows for the creation of novel polymers and composites with potential applications in electronics, photonics, and nanotechnology. Researchers are exploring its use in creating conductive materials and sensors .
Chemical Synthesis
This compound is a key intermediate in chemical synthesis, particularly in the construction of heterocyclic compounds. It’s often used in palladium-catalyzed cross-coupling reactions, which are pivotal in creating pharmaceuticals and agrochemicals. Its halogen atoms are suitable for various substitution reactions, making it a versatile building block .
Chromatography
2-Bromo-5-iodopyrazine: is also relevant in chromatography, a technique widely used for separating mixtures in analytical chemistry. Due to its distinctive properties, it can serve as a standard or reference compound in chromatographic analysis, helping to identify and quantify other substances within a sample .
Analytical Research
In analytical research, 2-Bromo-5-iodopyrazine is used for method development and validation. Its well-defined structure and properties make it an excellent candidate for testing the accuracy and precision of analytical instruments, such as mass spectrometers and spectrophotometers .
Proteomics
Lastly, in the field of proteomics, which studies the structure and function of proteins, 2-Bromo-5-iodopyrazine is used as a reagent to label amino acids. This labeling helps in the identification and quantification of proteins, especially in complex biological samples, facilitating the understanding of protein interactions and functions .
Safety and Hazards
Mechanism of Action
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Bromo-5-iodopyrazine is currently unavailable . The bromine and iodine substituents may influence these properties, potentially affecting the compound’s bioavailability.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-5-iodopyrazine . Factors such as temperature, pH, and the presence of other molecules can affect its reactivity and interactions with target proteins. The compound should be stored in a refrigerator to maintain its stability .
properties
IUPAC Name |
2-bromo-5-iodopyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrIN2/c5-3-1-8-4(6)2-7-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHTQHZVNZWWYFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90620271 |
Source
|
| Record name | 2-Bromo-5-iodopyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90620271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-iodopyrazine | |
CAS RN |
622392-04-5 |
Source
|
| Record name | 2-Bromo-5-iodopyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=622392-04-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-5-iodopyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90620271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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